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Compound of Interest

Compound Name: Ultramarine Blue

Cat. No.: B3339061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of ultramarine blue as

a pigment and functional additive in polymer composites. This document outlines the key

benefits, summarizes performance data, and provides detailed experimental protocols for the

incorporation and evaluation of ultramarine blue in various polymer matrices.

Introduction to Ultramarine Blue in Polymer
Composites
Ultramarine blue is an inorganic pigment, a complex sodium aluminum sulfosilicate, widely

utilized in the plastics industry for its vibrant reddish-blue shade, excellent stability, and

favorable safety profile.[1][2][3] Beyond coloration, ultramarine blue can influence the

mechanical and thermal properties of polymer composites, making it a versatile additive in

materials science. Its non-migratory nature and high heat resistance make it suitable for a wide

range of processing conditions and end-use applications, including food-contact materials and

toys.[2][3]

Key Performance Characteristics
Ultramarine blue imparts several desirable properties to polymer composites:

Dimensional Stability: It does not cause shrinkage or warping in polyolefins, a significant

advantage over some organic pigments.[2]
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Heat Stability: Ultramarine blue exhibits excellent thermal stability, withstanding processing

temperatures up to 350-400°C, making it suitable for a wide range of thermoplastics,

including engineering polymers.[1][4]

Lightfastness and Weather Resistance: It possesses excellent lightfastness (Grade 7-8) and

good weather resistance, ensuring color retention in finished products.[5]

Chemical Resistance: It demonstrates good resistance to alkalis but is susceptible to acids.

[2]

Safety and Compliance: Ultramarine blue is non-toxic and is approved for use in food-

contact plastics and toys worldwide.[2][3]

Coloristic Properties: It provides a unique reddish-blue shade and can be used as a

whitening agent to neutralize yellow tones in polymers.[3]

Quantitative Data Summary
While extensive quantitative data comparing the mechanical and thermal properties of various

polymer composites with and without ultramarine blue is not readily available in a single

comprehensive source, the following tables summarize typical properties of ultramarine blue
pigments and the observed effects on polymer composites. Research indicates that the

incorporation of ultramarine blue masterbatch has a minimal effect on the flexural properties

of thermoplastics like polypropylene copolymer (PPCP) and acrylonitrile butadiene styrene

(ABS), with the properties of the colored plastics being comparable to the neat polymer.[1][6]

Table 1: Typical Physical and Chemical Properties of Ultramarine Blue Pigment for Plastics
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Property Value Test Standard/Reference

Chemical Type Sodium Aluminum Sulfosilicate [2][5]

C.I. Name Pigment Blue 29 [5][7]

Heat Stability Up to 350°C [5]

Lightfastness (Mass Tone) 8 (Excellent) [5]

Lightfastness (Tint Tone) 8 (Excellent) [5]

Weather Fastness (Mass

Tone)
5 (Excellent) [7]

Weather Fastness (Tint Tone) 5 (Excellent) [7]

Migration Resistance 5 (Excellent) [5][7]

Oil Absorption ( g/100g ) 45 - 55 [7]

Bulk Density (g/cm³) 0.40 - 0.60 [7]

pH of Aqueous Solution 6.0 - 9.0 [5]

Table 2: Observed Effects of Ultramarine Blue on Polymer Composite Properties
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Property Polymer Matrix Observation Reference

Flexural Properties

Polypropylene

Copolymer (PPCP),

Acrylonitrile Butadiene

Styrene (ABS)

Comparable to the

neat polymer.
[1][6]

Shrinkage and

Warping
Polyolefins

Does not cause

shrinkage or warping.
[2]

Crystallization Polypropylene (PP)

Can act as a

nucleating agent,

though less effective

than some organic

pigments.

[8]

Tensile Properties Polypropylene (PP)

Addition of

phthalocyanine blue

(an organic pigment)

has been shown to

improve tensile

strength; ultramarine

blue's effect is less

pronounced.

[8]

Experimental Protocols
The following protocols are based on methodologies reported in the literature for the

incorporation and evaluation of ultramarine blue in thermoplastic composites.[1][6]

Materials and Masterbatch Preparation
Polymer Resin: Select a suitable thermoplastic resin (e.g., polypropylene copolymer,

acrylonitrile butadiene styrene).

Ultramarine Blue Masterbatch: The use of a masterbatch is recommended for optimal

dispersion.[1][6] The masterbatch typically consists of a carrier resin compatible with the

primary polymer matrix and a specific loading of ultramarine blue pigment.
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Compounding Protocol
This protocol describes the melt blending of the polymer resin with the ultramarine blue
masterbatch using a twin-screw extruder.[1][6]

Drying: Dry the polymer resin and masterbatch pellets to the manufacturer's recommended

specifications to prevent hydrolytic degradation during processing.

Blending: Physically blend the polymer resin and masterbatch pellets at the desired weight

percentage (e.g., 1-5 wt%).[1][6]

Extrusion:

Apparatus: Co-rotating twin-screw extruder.

Temperature Profile: Set the barrel temperatures from the feed zone to the die head

according to the processing recommendations for the specific polymer. For example, for

PPCP and ABS, a profile ranging from 180°C to 230°C can be used.[4][6]

Screw Speed: A screw speed of 200 rpm is a typical starting point and can be adjusted to

optimize dispersion.[1][6]

Throughput: Maintain a constant throughput (e.g., 0.8 kg/h ) to ensure consistent

processing conditions.[4][6]

Pelletizing: Cool the extruded strands in a water bath and pelletize to a uniform size.

Specimen Preparation by Injection Molding
This protocol outlines the fabrication of test specimens for mechanical and colorimetric

analysis.[1][6]

Drying: Dry the compounded pellets as per the material's requirements.

Injection Molding:

Apparatus: Standard injection molding machine.
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Temperature Profile: Set the barrel and nozzle temperatures appropriate for the polymer.

For PPCP and ABS, temperatures can range from 170°C to 220°C.[4][6]

Mold Temperature: A typical mold temperature for these materials is 60°C.[4][6]

Injection Pressure: Use an appropriate injection and holding pressure (e.g., first and

holding pressure of 27.8 MPa, with a total injection pressure of 145–185 MPa).[4][6]

Injection Speed: A typical injection speed is 30 mm/s.[4][6]

Cooling Time: Allow for a sufficient cooling time (e.g., 15 seconds) to ensure dimensional

stability of the molded parts.[4][6]

Characterization Protocols
Objective: To quantitatively assess the color of the polymer composites.

Apparatus: Spectrophotometer.

Method:

Calibrate the spectrophotometer according to the manufacturer's instructions.

Measure the CIELAB (L, a, b) and CIELCH (L, C*, h°) color coordinates of the injection-

molded specimens.[1][6]

Perform multiple measurements on each sample and calculate the average to ensure

statistical significance.

Relevant Standard: ISO 7724 (Paints and varnishes — Colorimetry).

Objective: To evaluate the effect of ultramarine blue on the mechanical properties of the

polymer matrix.

Apparatus: Universal Testing Machine.

Methods:
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Tensile Testing (ASTM D638): Determine the tensile strength, tensile modulus, and

elongation at break.

Flexural Testing (ASTM D790): Determine the flexural strength and flexural modulus.

Impact Testing (ASTM D256 - Izod): Determine the impact resistance of the material.

Objective: To assess the influence of ultramarine blue on the thermal stability and

transitions of the polymer.

Apparatus: Differential Scanning Calorimeter (DSC), Thermogravimetric Analyzer (TGA).

Methods:

DSC (ASTM D3418): Determine the glass transition temperature (Tg) and melting

temperature (Tm) of the composites.

TGA (ASTM E1131): Evaluate the thermal stability and degradation temperature of the

composites.
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Caption: Experimental workflow for ultramarine blue polymer composites.
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Caption: Logical relationship of ultramarine blue in polymer composites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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